N-1,3-benzodioxol-5-yl-2-(phenylthio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C15H13NO3S/c17-15(9-20-12-4-2-1-3-5-12)16-11-6-7-13-14(8-11)19-10-18-13/h1-8H,9-10H2,(H,16,17)
• InChI Key: NSBXGVZRXFWJHO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C15H13NO3S
• Molecular Weight: 287.3 g/mol
• Solubility: 41.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-1,3-benzodioxol-5-yl-2-(phenylthio)acetamide, commonly known as BDA, is a chemical compound that has been of great interest to scientific researchers due to its potential applications in various fields. BDA is a derivative of safrole, a natural compound that is found in sassafras oil. BDA has been synthesized in the laboratory and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

BDA works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also has antioxidant properties that help to protect cells from damage caused by free radicals. BDA has been found to be effective in inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
BDA has been found to have a number of biochemical and physiological effects. It has been shown to reduce the levels of certain enzymes that are involved in the growth and proliferation of cancer cells. It also has antioxidant properties that help to protect cells from oxidative stress. BDA has been found to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

BDA has a number of advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized in the laboratory. It has been studied extensively and its mechanism of action is well understood. However, BDA also has some limitations for use in laboratory experiments. It is a toxic compound that requires careful handling and disposal. It is also relatively expensive to synthesize, which can limit its availability for use in experiments.

Future Directions

There are a number of future directions for research on BDA. One potential area of research is the development of new synthetic methods for BDA that are more efficient and cost-effective. Another area of research is the study of BDA as a potential treatment for other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, research could be conducted to determine the optimal dosage and administration of BDA for use in clinical trials.

Synthesis Methods

BDA can be synthesized in the laboratory by the reaction of safrole with thioacetic acid followed by oxidation with potassium permanganate. The resulting product is then treated with hydrochloric acid to obtain BDA. The synthesis of BDA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

BDA has been studied extensively for its potential applications in various fields of scientific research. It has been found to have anticancer properties and has been studied as a potential treatment for various types of cancer. BDA has also been studied for its potential use as an antioxidant and as a treatment for neurodegenerative diseases such as Alzheimer's disease.